Cas no 2137447-33-5 (5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-oxolane)

• Product Name: 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-oxolane
• CAS No: 2137447-33-5
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6290101
• PubChem ID: 165477810
• Update Time: 2025-10-30

5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-oxolane Chemical and Physical Properties

Names and Identifiers

• 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-oxolane
• 2137447-33-5
• 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxolane]
• EN300-1076859

• Inchi： 1S/C12H19N3O/c1-8(2)10-5-12(6-16-10)11-9(3-4-15-12)13-7-14-11/h7-8,10,15H,3-6H2,1-2H3,(H,13,14)
• InChI Key： YIWILQYGJUJZSE-UHFFFAOYSA-N
• SMILES： O1CC2(C3=C(CCN2)NC=N3)CC1C(C)C

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.9Ų

Additional information on 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-oxolane

Recent Advances in the Study of 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-oxolane (CAS: 2137447-33-5)

The compound 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-oxolane (CAS: 2137447-33-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic imidazopyridine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-oxolane, with particular emphasis on improving its yield and purity. A novel synthetic route involving a key spirocyclization step has been reported, which offers advantages in terms of scalability and environmental sustainability. The compound's structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and purity for subsequent biological evaluations.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as anxiety and depression. In vitro assays demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), suggesting its potential as a lead compound for the development of novel psychotropic drugs. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration.

Further research has explored the structure-activity relationship (SAR) of 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-oxolane, leading to the identification of key functional groups responsible for its biological activity. Molecular docking studies have provided insights into its binding mode with target receptors, facilitating the design of more potent and selective analogs. These findings are expected to accelerate the development of next-generation therapeutics for central nervous system (CNS) disorders.

In conclusion, 5'-(propan-2-yl)-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-oxolane (CAS: 2137447-33-5) represents a promising scaffold for drug discovery, with demonstrated potential in addressing unmet medical needs in neurology and psychiatry. Ongoing research efforts are focused on optimizing its pharmacological profile and advancing it through preclinical development. The compound's unique spirocyclic architecture and versatile biological activity make it a valuable candidate for further investigation in the field of medicinal chemistry.